Cas no 874806-06-1 (N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)
N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
- Ethanediamide, N1-[2-(1H-indol-3-yl)ethyl]-N2-[[3-[(4-methylphenyl)sulfonyl]-2-oxazolidinyl]methyl]-
- HMS3380J17
- N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
- N-[2-(1H-indol-3-yl)ethyl]-N''-[(3-tosyloxazolidin-2-yl)methyl]oxamide
- HMS2595G14
- MLS000685880
- N-[2-(1H-indol-3-yl)ethyl]-N''-[[3-(4-methylphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
- 874806-06-1
- CHEMBL1447757
- N-[2-(1H-indol-3-yl)ethyl]-N''-[[3-(4-methylphenyl)sulfonyl-2-oxazolidinyl]methyl]oxamide
- N-[2-(1H-indol-3-yl)ethyl]-N''-[[3-(4-methylphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]ethanediamide
- N-[2-(1H-indol-3-yl)ethyl]-N'-[[3-(4-methylphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
- cid_16187065
- SMR000324755
- N1-(2-(1H-indol-3-yl)ethyl)-N2-((3-tosyloxazolidin-2-yl)methyl)oxalamide
- AKOS024614291
- BDBM73553
- F1843-0605
-
- Inchi: 1S/C23H26N4O5S/c1-16-6-8-18(9-7-16)33(30,31)27-12-13-32-21(27)15-26-23(29)22(28)24-11-10-17-14-25-20-5-3-2-4-19(17)20/h2-9,14,21,25H,10-13,15H2,1H3,(H,24,28)(H,26,29)
- InChI Key: BAIUNEXPCMWZAU-UHFFFAOYSA-N
- SMILES: C(NCCC1C2=C(NC=1)C=CC=C2)(=O)C(NCC1N(S(C2=CC=C(C)C=C2)(=O)=O)CCO1)=O
Computed Properties
- Exact Mass: 470.16239112g/mol
- Monoisotopic Mass: 470.16239112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 793
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 129Ų
Experimental Properties
- Density: 1.358±0.06 g/cm3(Predicted)
- pka: 12.19±0.46(Predicted)
N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1843-0605-2μmol |
N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide |
874806-06-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1843-0605-5μmol |
N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide |
874806-06-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1843-0605-10μmol |
N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide |
874806-06-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1843-0605-20μmol |
N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide |
874806-06-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1843-0605-1mg |
N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide |
874806-06-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1843-0605-2mg |
N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide |
874806-06-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1843-0605-3mg |
N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide |
874806-06-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1843-0605-4mg |
N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide |
874806-06-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1843-0605-5mg |
N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide |
874806-06-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1843-0605-10mg |
N'-[2-(1H-indol-3-yl)ethyl]-N-{[3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide |
874806-06-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
Compound CAS No 874806-06-1: N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
The compound with CAS No 874806-06-1, named N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes an indole moiety, a sulfonyl group, and an oxazolidinone ring. These structural features contribute to its unique chemical properties and potential biological activities.
Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The indole group, a common structural motif in many bioactive compounds, is known for its ability to interact with aromatic regions of proteins, making it a valuable component in medicinal chemistry. The sulfonyl group, on the other hand, is often associated with improved pharmacokinetic properties, such as increased stability and bioavailability.
The oxazolidinone ring in this compound adds another layer of complexity to its structure. Oxazolidinones are known for their versatility in forming hydrogen bonds and their ability to act as scaffolds for various functional groups. This makes them highly suitable for designing molecules with specific biological targets in mind. Recent research has focused on optimizing the substitution patterns around the oxazolidinone ring to enhance binding affinity and selectivity.
One of the most promising applications of this compound lies in its potential as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes that play a critical role in epigenetic regulation by removing acetyl groups from histones, leading to chromatin condensation and gene silencing. Dysregulation of HDAC activity has been implicated in various diseases, including cancer and neurodegenerative disorders. Preclinical studies have shown that N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide exhibits potent inhibitory activity against HDACs, making it a strong candidate for further drug development.
In addition to its enzymatic inhibition properties, this compound has also been investigated for its potential role in modulating other therapeutic targets. For instance, its ability to interact with G-protein coupled receptors (GPCRs) has been explored in the context of treating cardiovascular diseases and metabolic disorders. The indole moiety's inherent flexibility allows for diverse interactions with GPCRs, which could lead to novel therapeutic interventions.
The synthesis of N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indole ring through cyclization reactions and the subsequent functionalization of the sulfonyl and oxazolidinone groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical testing.
From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under different conditions.
Looking ahead, the development of N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-yli
874806-06-1 (N'-2-(1H-indol-3-yl)ethyl-N-{3-(4-methylbenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)